Cas no 1638744-66-7 (tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate)

Tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its rigid, sterically hindered structure, featuring a tert-butyloxycarbonyl (Boc) protecting group and a stereocenter at the 4-position, makes it valuable for asymmetric synthesis and peptide modifications. The Boc group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The compound’s high enantiopurity and predictable reactivity are advantageous in constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its crystalline form ensures ease of handling and storage, making it a reliable building block for research and industrial processes.
tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate structure
1638744-66-7 structure
Product Name:tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
CAS No:1638744-66-7
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD28501842
CID:3164189
PubChem ID:96611920
Update Time:2025-06-08

tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 4-amino-3,3-dimethyl-, 1,1-dimethylethyl ester, (4R)-
    • CS-0056533
    • DB-404807
    • (R)-tert-Butyl4-amino-3,3-dimethylpyrrolidine-1-carboxylate
    • PS-16882
    • P16317
    • tert-butyl (R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
    • MFCD28501842
    • (R)-tert-Butyl 4-amino-3,3-dimethylpyrrolidine-1-carboxylate
    • 1638744-66-7
    • (4R)-1-Boc-4-amino-3,3-dimethylpyrrolidine
    • t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
    • MDL： MFCD28501842
    • Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(4,5)7-13/h8H,6-7,12H2,1-5H3/t8-/m0/s1
    • InChI Key： DLQDCEVLPYUFGY-QMMMGPOBSA-N
    • SMILES： O(C(C)(C)C)C(N1C[C@@H](C(C)(C)C1)N)=O

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.6Ų

tert-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486171-100 mg
t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate; .
 1638744-66-7
100MG
 €338.80 2023-04-20
abcr
AB486171-250 mg
t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate; .
 1638744-66-7
250MG
 €537.70 2023-04-20
abcr
AB486171-500 mg
t-Butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate; .
 1638744-66-7
500MG
 €1,032.40 2023-04-20
TRC
T117823-5mg
tert-butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
 1638744-66-7
5mg
 $ 50.00 2022-06-03
TRC
T117823-10mg
tert-butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
 1638744-66-7
10mg
 $ 70.00 2022-06-03
TRC
T117823-50mg
tert-butyl (4R)-4-amino-3,3-dimethylpyrrolidine-1-carboxylate
 1638744-66-7
50mg
 $ 295.00 2022-06-03
Alichem
A109009272-250mg
(R)-tert-Butyl 4-amino-3,3-dimethylpyrrolidine-1-carboxylate
 1638744-66-7 97%
250mg
 $484.71 2022-04-02
Alichem
A109009272-1g
(R)-tert-Butyl 4-amino-3,3-dimethylpyrrolidine-1-carboxylate
 1638744-66-7 97%
1g
 $1,355.48 2022-04-02
Chemenu
CM441349-250mg
1-Pyrrolidinecarboxylic acid, 4-amino-3,3-dimethyl-, 1,1-dimethylethyl ester, (4R)-
 1638744-66-7 95%+
250mg
 $307 2023-01-01
Chemenu
CM441349-500mg
1-Pyrrolidinecarboxylic acid, 4-amino-3,3-dimethyl-, 1,1-dimethylethyl ester, (4R)-
 1638744-66-7 95%+
500mg
 $512 2023-01-01

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